Cas no 1561865-37-9 (methyl 4-(iodomethyl)bicyclo[2.2.2]octane-1-carboxylate)

• Product Name: methyl 4-(iodomethyl)bicyclo[2.2.2]octane-1-carboxylate
• CAS No: 1561865-37-9
• MF: C₁₁H₁₇IO₂
• MW: 308.155956029892
• MDL: MFCD32862092
• CID: 5190828
• PubChem ID: 154733340
• Update Time: 2026-03-05

methyl 4-(iodomethyl)bicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(iodomethyl)bicyclo[2.2.2]octane-1-carboxylate
• Bicyclo[2.2.2]octane-1-carboxylic acid, 4-(iodomethyl)-, methyl ester
• SB73738
• SY323730
• MFCD32862092
• D79530
• 1561865-37-9
• AS-79556

• MDL： MFCD32862092
• Inchi： 1S/C11H17IO2/c1-14-9(13)11-5-2-10(8-12,3-6-11)4-7-11/h2-8H2,1H3
• InChI Key： OACWKAPHWJNCAX-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)CCC(CI)(CC1)CC2

Computed Properties

• Exact Mass: 308.02733g/mol
• Monoisotopic Mass: 308.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 4-(iodomethyl)bicyclo[2.2.2]octane-1-carboxylate

Professional Introduction of Methyl 4-(Iodomethyl)bicyclo[2.2.2]octane-1-carboxylate (CAS No: 1561865-37-9)

Methyl 4-(iodomethyl)bicyclo[2.2.2]octane-1-carboxylate, with the CAS number 1561865-37-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique bicyclic structure, which provides a rigid framework for various chemical transformations. The bicyclo[2.2.2]octane core is a well-known motif in organic chemistry, often employed in the construction of complex molecules due to its stability and versatility.

The presence of the iodomethyl group at the 4-position introduces a reactive site that can be exploited in various coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in modern organic synthesis. The carboxylate moiety further enhances the compound's utility by allowing for additional functionalization through esterification or amidation reactions.

Recent studies have highlighted the potential of methyl 4-(iodomethyl)bicyclo[2.2.2]octane-1-carboxylate as a key intermediate in the synthesis of bioactive compounds, including antiviral and anticancer agents. For instance, researchers have utilized this compound to construct highly potent inhibitors targeting specific enzymes involved in viral replication and cancer cell proliferation.

The synthesis of methyl 4-(iodomethyl)bicyclo[2.2.2]octane-1-carboxylate involves a multi-step process that typically begins with the preparation of the bicyclic core through ring-closing metathesis or other cyclization techniques. The subsequent introduction of the iodomethyl group is achieved via nucleophilic substitution or electrophilic iodination methods, depending on the desired regioselectivity.

In terms of applications, this compound has found utility in drug discovery programs where its rigid structure facilitates the creation of molecules with favorable pharmacokinetic profiles. Additionally, its use in materials science has been explored, particularly in the development of advanced polymers and nanomaterials.

From an environmental perspective, methyl 4-(iodomethyl)bicyclo[2.2.2]octane-1-carboxylate exhibits moderate biodegradability under aerobic conditions, making it suitable for industrial applications where eco-friendly practices are prioritized.

In conclusion, methyl 4-(iodomethyl)bicyclo[2.2.2]octane-1-carboxylate (CAS No: 1561865-37-9) stands as a versatile building block in organic synthesis, offering researchers a powerful tool for constructing complex molecules with diverse functionalities.